NIR-664-iodoacetamide
NIR-664-iodoacetamide
Brand Name:
Vulcanchem
CAS No.:
149021-66-9
VCID:
VC0122560
InChI:
InChI=1S/C37H42IN3O4S/c1-36(2)29-23-26(25-39-34(42)24-38)17-19-30(29)40(5)32(36)15-7-6-8-16-33-37(3,4)35-28-14-10-9-13-27(28)18-20-31(35)41(33)21-11-12-22-46(43,44)45/h6-10,13-20,23H,11-12,21-22,24-25H2,1-5H3,(H-,39,42,43,44,45)
SMILES:
CC1(C2=C(C=CC(=C2)CNC(=O)CI)[N+](=C1C=CC=CC=C3C(C4=C(N3CCCCS(=O)(=O)[O-])C=CC5=CC=CC=C54)(C)C)C)C
Molecular Formula:
C₃₇H₄₂IN₃O₄S
Molecular Weight:
751.7 g/mol
NIR-664-iodoacetamide
CAS No.: 149021-66-9
Reference Standards
VCID: VC0122560
Molecular Formula: C₃₇H₄₂IN₃O₄S
Molecular Weight: 751.7 g/mol
| CAS No. | 149021-66-9 |
|---|---|
| Product Name | NIR-664-iodoacetamide |
| Molecular Formula | C₃₇H₄₂IN₃O₄S |
| Molecular Weight | 751.7 g/mol |
| IUPAC Name | 4-[2-[5-[5-[[(2-iodoacetyl)amino]methyl]-1,3,3-trimethylindol-1-ium-2-yl]penta-2,4-dienylidene]-1,1-dimethylbenzo[e]indol-3-yl]butane-1-sulfonate |
| Standard InChI | InChI=1S/C37H42IN3O4S/c1-36(2)29-23-26(25-39-34(42)24-38)17-19-30(29)40(5)32(36)15-7-6-8-16-33-37(3,4)35-28-14-10-9-13-27(28)18-20-31(35)41(33)21-11-12-22-46(43,44)45/h6-10,13-20,23H,11-12,21-22,24-25H2,1-5H3,(H-,39,42,43,44,45) |
| Standard InChIKey | DSOHJESYBPIQMM-UHFFFAOYSA-N |
| SMILES | CC1(C2=C(C=CC(=C2)CNC(=O)CI)[N+](=C1C=CC=CC=C3C(C4=C(N3CCCCS(=O)(=O)[O-])C=CC5=CC=CC=C54)(C)C)C)C |
| Canonical SMILES | CC1(C2=C(C=CC(=C2)CNC(=O)CI)[N+](=C1C=CC=CC=C3C(C4=C(N3CCCCS(=O)(=O)[O-])C=CC5=CC=CC=C54)(C)C)C)C |
| Synonyms | 2-[5-[1,3-Dihydro-5-[[(2-iodoacetyl)amino]methyl]-1,3,3-trimethyl-2H-indol-2-ylidene]-1,3-pentadien-1-yl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-Benz[e]indolium Inner Salt; 4,5-Benzo-5′-(iodoacetaminomethyl)-1′,3,3,3′,3′-pentamethyl-1-(4-sulfobutyl)indodic |
| PubChem Compound | 4589169 |
| Last Modified | Nov 11 2021 |
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